Cas no 1006458-49-6 (3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid)

3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid structure
1006458-49-6 structure
Product Name:3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid
CAS No:1006458-49-6
MF:C7H9N3O3
MW:183.164661169052
MDL:MFCD06805788
CID:3160105
PubChem ID:19623316
Update Time:2025-04-21

3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid
    • 1006458-49-6
    • AKOS000314782
    • 3-[4-(AMINOCARBONYL)-1H-PYRAZOL-1-YL]PROPANOIC ACID
    • GQB45849
    • EN300-92551
    • BBL040995
    • 3-(4-carbamoylpyrazol-1-yl)propanoic acid
    • 3-(4-carbamoyl-1H-pyrazol-1-yl)propanoicacid
    • STL414509
    • MDL: MFCD06805788
    • Inchi: 1S/C7H9N3O3/c8-7(13)5-3-9-10(4-5)2-1-6(11)12/h3-4H,1-2H2,(H2,8,13)(H,11,12)
    • InChI Key: WOOYFUOWGMSBBK-UHFFFAOYSA-N
    • SMILES: OC(CCN1C=C(C(N)=O)C=N1)=O

Computed Properties

  • Exact Mass: 183.06439116Da
  • Monoisotopic Mass: 183.06439116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 98.2Ų

3-(4-carbamoyl-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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